Cas no 1781578-19-5 (3-(Trifluoromethyl)-1H-indazol-7-ol)

• Product Name: 3-(Trifluoromethyl)-1H-indazol-7-ol
• CAS No: 1781578-19-5
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD30295603
• CID: 5686468
• PubChem ID: 105454075
• Update Time: 2025-10-19

3-(Trifluoromethyl)-1H-indazol-7-ol Chemical and Physical Properties

Names and Identifiers

• MFCD30295603
• 1781578-19-5
• 3-(Trifluoromethyl)-1H-indazol-7-ol
• 3-(Trifluoromethyl)-2H-indazol-7-ol
• EN300-22045676
• 2H-Indazol-7-ol, 3-(trifluoromethyl)-

• MDL： MFCD30295603
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-4-2-1-3-5(14)6(4)12-13-7/h1-3,14H,(H,12,13)
• InChI Key： MIICSPIRZYKKPD-UHFFFAOYSA-N
• SMILES： FC(C1=C2C=CC=C(C2=NN1)O)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.591±0.06 g/cm3(Predicted)
• Boiling Point: 183.0±40.0 °C(Predicted)
• pka: 7.60±0.40(Predicted)

Additional information on 3-(Trifluoromethyl)-1H-indazol-7-ol

Professional Introduction to 3-(Trifluoromethyl)-1H-indazol-7-ol (CAS No. 1781578-19-5)

3-(Trifluoromethyl)-1H-indazol-7-ol, with the chemical identifier CAS No. 1781578-19-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group and an indazole core makes it a promising candidate for various therapeutic interventions, particularly in oncology and anti-inflammatory treatments.

The indazole scaffold, characterized by a fused benzene and pyrrole ring system, is well-documented for its biological activity. Compounds containing this moiety have been extensively studied for their role in modulating enzyme activity and interacting with biological targets. In particular, the trifluoromethyl group, a common substituent in pharmaceuticals, enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability and pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on indazole derivatives as potential therapeutic agents. The< strong> trifluoromethyl-substituted indazoles have shown remarkable promise in preclinical studies, particularly in the context of cancer therapy. The electron-withdrawing nature of the trifluoromethyl group influences the electronic properties of the molecule, making it an effective tool for designing compounds with enhanced binding affinity to biological targets.

One of the most compelling aspects of 3-(Trifluoromethyl)-1H-indazol-7-ol is its versatility in chemical modification. The indazole core provides multiple sites for functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic needs. This flexibility has led to the development of several analogs with improved pharmacological profiles. For instance, modifications at the 7-position of the indazole ring can significantly alter the compound's interaction with biological receptors, leading to enhanced efficacy or reduced side effects.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-(Trifluoromethyl)-1H-indazol-7-ol as an intermediate in the synthesis of novel drugs. Its structural features make it an excellent starting point for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives with promising pharmacological properties, particularly those relevant to oncology and inflammation.

In oncology research, 3-(Trifluoromethyl)-1H-indazol-7-ol and its derivatives have shown potential as inhibitors of key enzymes involved in cancer cell proliferation and survival. The trifluoromethyl group enhances the molecule's ability to interact with target proteins, leading to more potent inhibition. Preclinical studies have demonstrated that certain analogs can selectively inhibit enzymes overexpressed in tumor cells while minimizing toxicity to healthy tissues.

The anti-inflammatory potential of this compound has also been explored. Indazole derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the trifluoromethyl group further enhances these effects by improving binding affinity and metabolic stability. This makes 3-(Trifluoromethyl)-1H-indazol-7-ol a valuable candidate for developing new anti-inflammatory agents.

The synthesis of 3-(Trifluoromethyl)-1H-indazol-7-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation.

The growing interest in fluorinated compounds has driven innovation in synthetic chemistry, leading to more efficient and sustainable methods for producing fluorinated indazoles like CAS No. 1781578-19-5. These advancements not only improve the accessibility of such compounds but also contribute to reducing environmental impact through greener synthetic routes.

In conclusion, 3-(Trifluoromethyl)-1H-indazol-7-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic uses for this molecule and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.